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Compound of Interest

Compound Name: Cyanine5.5 NHS ester

Cat. No.: B15495725 Get Quote

Technical Support Center: Cy5.5 NHS Ester in
DMSO
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on improving the stability of Cy5.5 NHS ester stock

solutions in Dimethyl Sulfoxide (DMSO). Below you will find troubleshooting advice, frequently

asked questions, detailed experimental protocols, and data summaries to ensure the optimal

performance of your labeling experiments.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid Cy5.5 NHS ester powder?

A1: The solid, lyophilized Cy5.5 NHS ester should be stored at -20°C in a desiccated, dark

environment.[1][2][3][4] When stored correctly, the solid powder is stable for up to 24 months.

[1][4] Before opening the vial, it is crucial to allow it to equilibrate to room temperature to

prevent moisture condensation, which can hydrolyze the reactive NHS ester.[5]

Q2: What is the recommended solvent for reconstituting Cy5.5 NHS ester?

A2: Anhydrous (dry) DMSO is the recommended solvent for reconstituting non-sulfonated

Cy5.5 NHS ester.[1][3][6][7] It is critical to use a high-quality, anhydrous grade of DMSO, as the

NHS ester is highly susceptible to hydrolysis by water.[5][8] DMSO is hygroscopic and will
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readily absorb moisture from the air, so it is important to handle it in a dry environment and

keep the container tightly sealed.[8]

Q3: How long is the Cy5.5 NHS ester stock solution in DMSO stable?

A3: The stability of Cy5.5 NHS ester in DMSO is limited and depends heavily on storage

conditions. For optimal reactivity, it is best to prepare the solution immediately before use.[1] If

storage is necessary, it is recommended to prepare small, single-use aliquots to avoid multiple

freeze-thaw cycles.[5] The solution can be stored at -20°C for 1-2 months or at -80°C for

potentially longer periods, with some users reporting good activity after three months.[4][7][8]

Q4: What are the main factors that cause the degradation of Cy5.5 NHS ester in DMSO?

A4: The primary factors contributing to the degradation of Cy5.5 NHS ester in DMSO are:

Moisture: Water hydrolyzes the NHS ester, rendering it inactive for labeling primary amines.

[5][8]

Light: Cyanine dyes are susceptible to photobleaching, so solutions should be protected

from light.[1][2][3]

Freeze-Thaw Cycles: Repeated freezing and thawing can introduce moisture and degrade

the compound.[5]

Q5: Can I use a different solvent, like DMF?

A5: Yes, anhydrous Dimethylformamide (DMF) can also be used.[3][4][7] However, DMF can

degrade over time to produce dimethylamine, which will react with the NHS ester. Therefore, if

using DMF, ensure it is of high purity and amine-free.[7]

Troubleshooting Guide
Issue 1: Low or no fluorescence signal after labeling.

Question: I have labeled my protein with Cy5.5 NHS ester, but I am getting a very weak or

no fluorescent signal. What could be the cause?

Answer: This issue often points to the degradation of the Cy5.5 NHS ester stock solution.
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Check the age and storage of your stock solution. If the solution has been stored for an

extended period, especially at -20°C, or has undergone multiple freeze-thaw cycles, the

NHS ester may have hydrolyzed. It is recommended to prepare a fresh stock solution.

Ensure you used anhydrous DMSO. The presence of water in the DMSO is a common

cause of NHS ester hydrolysis.[5][8]

Verify your labeling buffer conditions. The pH of the reaction buffer should be between 8.3

and 8.5 for optimal labeling of primary amines.[7] Buffers containing primary amines, such

as Tris or glycine, should be avoided as they will compete with your target molecule for the

dye.[7]

Issue 2: Inconsistent labeling results between experiments.

Question: I am observing significant variability in my labeling efficiency from one experiment

to the next. Why is this happening?

Answer: Inconsistent results are often due to variations in the handling of the Cy5.5 NHS

ester stock solution.

Aliquot your stock solution. To ensure consistency, after preparing the stock solution,

immediately divide it into single-use aliquots and store them at -80°C.[5][8] This prevents

degradation from repeated freeze-thaw cycles and exposure to atmospheric moisture.

Equilibrate aliquots properly. Before use, allow a single aliquot to warm to room

temperature before opening the vial. This minimizes the condensation of moisture into the

solution.[5]

Protect from light. Always handle the dye solutions in a dark or low-light environment to

prevent photobleaching.[1][2][3]

Data on Stability of Cy5.5 NHS Ester in DMSO
While specific quantitative studies on the degradation rate of Cy5.5 NHS ester in DMSO are not

readily available in the public domain, the following table summarizes the recommended

storage conditions and expected stability based on manufacturer guidelines and user

experiences.
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Storage Temperature Recommended Duration Key Considerations

Room Temperature Not Recommended

Rapid degradation is expected,

especially in the presence of

ambient light and moisture.

One study on general

compounds in DMSO showed

48% degradation after one

year.[9][10]

4°C Not Recommended

Short-term storage may be

possible, but the risk of

moisture absorption is high.

-20°C 1-2 months

This is a common storage

temperature, but stability is

limited. It is crucial to use

anhydrous DMSO and single-

use aliquots.[4][7]

-80°C Up to 3-6 months

This is the preferred

temperature for longer-term

storage of aliquoted stock

solutions, as it significantly

slows down degradation

processes.[8]

Experimental Protocols
Protocol for Preparation of Cy5.5 NHS Ester Stock
Solution in DMSO
Materials:

Cy5.5 NHS ester, solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes, amber or wrapped in aluminum foil
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Pipettes and tips

Procedure:

Equilibrate the dye: Allow the vial of solid Cy5.5 NHS ester to warm to room temperature for

at least 20 minutes before opening. This is a critical step to prevent moisture condensation.

[5]

Prepare for reconstitution: In a low-light environment, open the vial of Cy5.5 NHS ester.

Add anhydrous DMSO: Using a pipette with a fresh tip, add the required volume of

anhydrous DMSO to the vial to achieve the desired stock concentration (e.g., 10 mM).

Dissolve the dye: Vortex the vial for 30-60 seconds to ensure the dye is completely

dissolved.

Aliquot for storage: Immediately aliquot the stock solution into single-use, amber

microcentrifuge tubes or tubes wrapped in aluminum foil to protect from light.

Store properly: Store the aliquots at -80°C for long-term storage. For short-term use, storage

at -20°C is acceptable.[4][7][8]

Visualizations
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Click to download full resolution via product page

Caption: Hydrolysis of Cy5.5 NHS Ester in the presence of water.
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Caption: Experimental workflow for protein labeling with Cy5.5 NHS ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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